Cas no 37656-67-0 (N-(4-chlorophenyl)piperidin-4-amine)

• Product Name: N-(4-chlorophenyl)piperidin-4-amine
• CAS No: 37656-67-0
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 1484768
• PubChem ID: 7183033
• Update Time: 2025-06-15

N-(4-chlorophenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-(4-chlorophenyl)-
• (4-CHLORO-PHENYL)-PIPERIDIN-4-YL-AMINE
• N-(4-chlorophenyl)piperidin-4-amine
• N-(4-chlorophenyl)-4-piperidinamine
• 37656-67-0
• (4-Chloro-phenyl)-piperidin-4yl-amine
• FS-1991
• EN300-1698815
• N-(4-chlorophenyl)4-piperidinamine
• KCOHNRMFXQLTCW-UHFFFAOYSA-N
• AKOS004120340
• N-(4-chlorophenyl)piperidine-4-amine
• CS-0236240
• 4-(4-chlorophenylamino)piperidine
• (4-chloro-phenyl)-piperidin-4-yl-amine, AldrichCPR
• SCHEMBL655632
• Z728910424
• DB-016513

• MDL： MFCD06740345
• Inchi： 1S/C11H15ClN2/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11/h1-4,11,13-14H,5-8H2
• InChI Key： KCOHNRMFXQLTCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1CCNCC1

Computed Properties

• Exact Mass: 210.09255
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06

Additional information on N-(4-chlorophenyl)piperidin-4-amine

Introduction to N-(4-chlorophenyl)piperidin-4-amine (CAS No. 37656-67-0)

N-(4-chlorophenyl)piperidin-4-amine, a compound with the chemical formula C₁₁H₁₃ClN₂, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its structural properties and potential applications in the synthesis of bioactive molecules. The CAS number 37656-67-0 serves as a unique identifier, ensuring precise recognition and communication within the scientific community.

The molecular structure of N-(4-chlorophenyl)piperidin-4-amine features a piperidine ring substituted with a 4-chlorophenyl group and an amine functional group at the 4-position of the piperidine ring. This arrangement contributes to its distinct chemical behavior and reactivity, making it a valuable intermediate in organic synthesis. The presence of the chloro substituent on the aromatic ring enhances its electrophilicity, facilitating various chemical transformations that are crucial for drug discovery processes.

In recent years, there has been growing interest in exploring the pharmacological properties of N-(4-chlorophenyl)piperidin-4-amine. Its structural motif is reminiscent of several known pharmacophores that exhibit therapeutic effects across different disease spectra. Researchers have been investigating its potential as a scaffold for developing novel therapeutic agents, particularly in the realms of central nervous system (CNS) disorders and oncology.

One of the most compelling aspects of N-(4-chlorophenyl)piperidin-4-amine is its role in the synthesis of molecules that target specific biological pathways. For instance, studies have demonstrated its utility in creating derivatives that interact with neurotransmitter receptors, such as serotonin and dopamine receptors. These interactions are critical for developing treatments for conditions like depression, anxiety, and neurodegenerative diseases. The amine group at the 4-position of the piperidine ring provides a handle for further functionalization, allowing chemists to tailor the compound's properties to meet specific pharmacological requirements.

Recent advancements in computational chemistry have further enhanced the understanding of N-(4-chlorophenyl)piperidin-4-amine's behavior. Molecular modeling studies have revealed insights into its binding affinity and selectivity for various biological targets. These insights are invaluable for rational drug design, enabling researchers to predict how modifications to the molecule might influence its efficacy and safety profiles. Such computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

The synthesis of N-(4-chlorophenyl)piperidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization processes. Each step must be meticulously controlled to avoid side products that could complicate downstream applications. The chloro substituent on the aromatic ring necessitates careful handling under specific conditions to prevent unwanted degradation or rearrangement.

In addition to its pharmaceutical applications, N-(4-chlorophenyl)piperidin-4-amine has shown promise in materials science research. Its unique structural features make it a candidate for developing novel polymers and coordination complexes with potential applications in catalysis and molecular recognition. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

As research continues to evolve, new methodologies for studying N-(4-chlorophenyl)piperidin-4-amine are being developed. Techniques such as high-resolution nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed structural information that aids in understanding its reactivity and interactions with biological targets. These analytical tools are essential for confirming the identity and purity of synthesized compounds, ensuring that subsequent studies are based on reliable starting materials.

The impact of N-(4-chlorophenyl)piperidin-4-amine extends beyond academic research; it has practical implications for industry-scale drug development. Pharmaceutical companies are increasingly investing in libraries of such intermediates to accelerate their drug discovery programs. By leveraging compounds like N-(4-chlorophenyl)piperidin-4-amine, researchers can rapidly screen large numbers of potential drug candidates, reducing the time and cost associated with bringing new therapies to market.

Future directions in the study of N-(4-chlorophenyl)piperidin-4-amine may include exploring its role in combination therapies. Many diseases are complex and require multifaceted approaches for effective treatment. By developing derivatives that target multiple pathways simultaneously, researchers hope to enhance therapeutic outcomes. The flexibility offered by N-(4-chlorophenyl)piperidin-4-amine's structure makes it an ideal candidate for such combinatorial strategies.

In conclusion, N-(4-chlorophenyl)piperidin-4-amine (CAS No. 37656-67-0) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features enable diverse applications, from drug development to materials science. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and improving human health.